Cas no 5440-38-0 ( )

  structure
  structure
Product Name: 
CAS No:5440-38-0
MF:C11H24ClNO2
MW:237.766762733459
CID:941080
PubChem ID:24182771
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,7,7-trimethyloctanoic acid,hydrochloride
    • 5440-38-0
    • NSC20158
    • DS-008720
    • DTXSID10969533
    • 2-amino-5,7,7-trimethyl-octanoic acid
    • 2-Amino-5,7,7-trimethyloctanoic acid--hydrogen chloride (1/1)
    • NSC-20158
    •  
    • Inchi: 1S/C11H23NO2.ClH/c1-8(7-11(2,3)4)5-6-9(12)10(13)14;/h8-9H,5-7,12H2,1-4H3,(H,13,14);1H
    • InChI Key: MBUIKEZYWBLFNH-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(CCC(C)CC(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 201.17299
  • Monoisotopic Mass: 237.1495567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd